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Compound of Interest

Compound Name:
2-(4-Bromophenoxy)tetrahydro-

2H-pyran

Cat. No.: B1275125 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the material safety, handling,

and synthesis of 2-(4-Bromophenoxy)tetrahydropyran. The information is intended to support

safe laboratory practices and inform research and development activities.

Chemical Identification and Properties
This section summarizes the key physical and chemical properties of 2-(4-

Bromophenoxy)tetrahydropyran.
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Property Value Reference

Molecular Formula C₁₁H₁₃BrO₂ [1]

Molecular Weight 257.12 g/mol [1]

CAS Number 36603-49-3

Appearance
White to off-white solid,

crystals, or powder
[2]

Melting Point 56-58 °C [3]

Boiling Point 109 °C at 0.26 Torr [3]

Solubility Slightly soluble in water. [3][4][5]

Density 1.403 ± 0.06 g/cm³ (Predicted) [3]

Storage Temperature 2-8°C [3]

Hazard Identification and Safety Precautions
2-(4-Bromophenoxy)tetrahydropyran is classified as a hazardous substance. Adherence to

safety protocols is crucial when handling this chemical.

Hazard Class GHS Pictogram Signal Word Hazard Statement

Skin Irritation GHS07 Warning
H315 - Causes skin

irritation.

Eye Irritation GHS07 Warning
H319 - Causes

serious eye irritation.

Specific target organ

toxicity — single

exposure (Respiratory

tract irritation)

GHS07 Warning
H335 - May cause

respiratory irritation.

Precautionary Statements:
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Prevention:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

Response:

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Emergency Response Protocol
Exposure Event

First Aid Measures

Skin Contact

Remove contaminated clothing and wash skin with soap and water.

Eye Contact

Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.

Inhalation

Move person to fresh air and keep comfortable for breathing.

Ingestion

Rinse mouth. Do NOT induce vomiting. Seek medical attention.

Seek Medical Attention

Click to download full resolution via product page

Caption: Emergency first aid procedures for exposure to 2-(4-Bromophenoxy)tetrahydropyran.

Toxicological Information
Detailed toxicological studies for 2-(4-Bromophenoxy)tetrahydropyran have not been

extensively reported. The available information is primarily based on hazard classifications from

Safety Data Sheets.
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Toxicity Endpoint Data

Acute Oral Toxicity No data available.

Acute Dermal Toxicity No data available.

Acute Inhalation Toxicity No data available.

Skin Corrosion/Irritation Causes skin irritation.

Serious Eye Damage/Irritation Causes serious eye irritation.

Respiratory or Skin Sensitization No data available.

Germ Cell Mutagenicity No data available.

Carcinogenicity

No component of this product present at levels

greater than or equal to 0.1% is identified as

probable, possible or confirmed human

carcinogen by IARC, NTP, or OSHA.

Reproductive Toxicity No data available.

Specific Target Organ Toxicity - Single Exposure May cause respiratory irritation.

Specific Target Organ Toxicity - Repeated

Exposure
No data available.

Aspiration Hazard No data available.

Generalized In-Vitro Irritation Testing Workflow
While specific data for this compound is lacking, the following diagram illustrates a general

workflow for assessing skin and eye irritation potential using in-vitro methods.
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Preparation

Exposure

Assessment

Prepare test substance dilutions

Apply test substance to tissue models for a defined period

Culture 3D tissue models (e.g., reconstructed human epidermis)

Measure cell viability (e.g., MTT assay) Assess tissue morphology (histology) Measure inflammatory markers (e.g., cytokine release)

Data Analysis & Classification

Click to download full resolution via product page

Caption: Generalized workflow for in-vitro skin and eye irritation testing.

Experimental Protocols
Synthesis of 2-(4-Bromophenoxy)tetrahydropyran
This protocol describes a general method for the synthesis of 2-(4-

Bromophenoxy)tetrahydropyran from 4-bromophenol and 3,4-dihydro-2H-pyran.

Materials:

4-Bromophenol

3,4-Dihydro-2H-pyran (DHP)

Acid catalyst (e.g., p-toluenesulfonic acid monohydrate, pyridinium p-toluenesulfonate)

Anhydrous solvent (e.g., dichloromethane, tetrahydrofuran)

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate or sodium sulfate
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Rotary evaporator

Standard laboratory glassware and magnetic stirrer

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a drying tube,

dissolve 4-bromophenol in the anhydrous solvent.

Catalyst Addition: Add a catalytic amount of the acid catalyst to the solution.

DHP Addition: Cool the mixture in an ice bath (0 °C). Slowly add 3,4-dihydro-2H-pyran

dropwise to the stirred solution. The reaction is exothermic.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 1-2 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Work-up: Upon completion, quench the reaction by adding saturated sodium bicarbonate

solution. Transfer the mixture to a separatory funnel and extract with the organic solvent.

Purification: Wash the combined organic layers with brine, dry over anhydrous magnesium

sulfate or sodium sulfate, filter, and concentrate under reduced pressure using a rotary

evaporator.

Isolation: The crude product can be further purified by column chromatography on silica gel

or by recrystallization to yield pure 2-(4-Bromophenoxy)tetrahydropyran.

Synthesis Workflow Diagram
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Dissolve 4-Bromophenol in Anhydrous Solvent

Add Acid Catalyst

Cool to 0°C and Add DHP Dropwise

Stir at Room Temperature (1-2h)

Monitor by TLC

Quench with NaHCO3 Solution

Reaction Complete

Extract with Organic Solvent

Wash with Brine, Dry, and Concentrate

Purify by Chromatography or Recrystallization

Pure 2-(4-Bromophenoxy)tetrahydropyran

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-(4-Bromophenoxy)tetrahydropyran.

Handling and Storage
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Proper handling and storage are essential to maintain the chemical's integrity and ensure

laboratory safety.

Handling:

Work in a well-ventilated area or under a fume hood.

Avoid contact with skin, eyes, and clothing.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves,

and a lab coat.

Avoid inhalation of dust or vapors.

Keep away from heat, sparks, and open flames.

Storage:

Store in a tightly closed container in a dry and well-ventilated place.

Recommended storage temperature is 2-8°C.[3]

Store away from incompatible materials such as strong oxidizing agents.

Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate the area and ensure adequate ventilation.

Wear appropriate personal protective equipment.

Contain the spill using inert absorbent material (e.g., sand, vermiculite).

Collect the absorbed material into a suitable container for disposal.

Clean the affected area thoroughly.

Do not allow the material to enter drains or waterways.
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Disposal Considerations
Dispose of 2-(4-Bromophenoxy)tetrahydropyran and its containers in accordance with local,

regional, and national regulations. Contact a licensed professional waste disposal service.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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